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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

biological context for Clofibrate-d4 (CAS No. 1189654-03-2). Given that specific safety data

for the deuterated form is limited, this document leverages the extensive data available for its

parent compound, Clofibrate (CAS No. 637-07-0), as a close surrogate. Deuterium labeling is

not expected to significantly alter the toxicological profile.

Compound Identification and Properties
Clofibrate-d4 is a deuterium-labeled analog of Clofibrate, an antilipemic agent.[1] It is primarily

used as an internal standard in analytical and research applications, such as mass

spectrometry, to ensure accurate quantification of Clofibrate in biological samples.[2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Chemical Name
Ethyl 2-(4-chlorophenoxy-

d4)-2-methylpropanoate
[1][3]

Synonyms
[2H4]-Clofibrate; Ethyl

Clofibrate-d4
[4]

CAS Number 1189654-03-2 [1][3][4]

Molecular Formula C₁₂H₁₁D₄ClO₃ [1][4]

Molecular Weight 246.72 g/mol [1][3]

Appearance Oil [4]

Solubility

Practically insoluble in water;

miscible with acetone,

chloroform, diethyl ether, and

ethanol.

[5]

Storage Temperature Refrigerator [4]

Toxicological Data and Hazard Identification
The toxicological data presented below is for the parent compound, Clofibrate. Researchers

should handle Clofibrate-d4 with the same level of caution.

Table 2: Acute Toxicity Data for Clofibrate (CAS: 637-07-0)

Route Species Value Source(s)

Oral (LD50) Rat 940 mg/kg [6]

Intraperitoneal (LD50) Rat 910 mg/kg [6]

Oral (TDLo) Human
171 ml/kg/6D

(intermittent)
[6]

GHS Hazard Classification (Clofibrate)
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Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[6]

Skin Irritation: Category 2 (Causes skin irritation)[6]

Serious Eye Damage: Category 1 (Causes serious eye damage)[6]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (May

cause respiratory irritation)[6]

Carcinogenicity: Long-term studies have suggested a potential increased risk of cancer.[7]

Safe Handling and Storage Precautions
Adherence to strict safety protocols is mandatory when handling Clofibrate-d4.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[2] Work should be

conducted in a well-ventilated area, preferably a chemical fume hood.[2]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[2][8]

Avoid inhalation of vapor or mist.[8]

Do not eat, drink, or smoke when using this product.[2]

Wash hands and any exposed skin thoroughly after handling.[2]
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Storage Conditions
Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[2][8] Recommended storage is in a refrigerator.[4]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[8]

First Aid Measures
After Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[2][6]

After Skin Contact: Immediately wash with plenty of water and soap and rinse thoroughly. If

skin irritation persists, seek medical advice.[2][6]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing and immediately call a physician.[2][6]

After Swallowing: If swallowed, call a poison center or doctor immediately if you feel unwell.

Rinse mouth.[2]

Biological Mechanism of Action: PPARα Agonism
Clofibrate, and by extension Clofibrate-d4, exerts its primary biological effects as an agonist of

the Peroxisome Proliferator-Activated Receptor alpha (PPARα).[4][8] PPARα is a nuclear

receptor that regulates the expression of genes involved in lipid metabolism and fatty acid

oxidation.[6]

Activation of PPARα by Clofibrate leads to a cascade of events, including:

Increased expression of lipoprotein lipase, which enhances the clearance of triglycerides.[8]

Increased fatty acid uptake and β-oxidation in the liver and muscle.[6][8]

Decreased hepatic production of Very Low-Density Lipoprotein (VLDL).[8]
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Induction of synthesis of HDL apolipoproteins (ApoA-I and ApoA-II).[1]
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Caption: Clofibrate activation of the PPARα signaling pathway.

Experimental Protocols and Use
Clofibrate-d4 is most commonly employed as an internal standard (IS) in bioanalytical

methods to correct for variability during sample processing and analysis.[9] Its physical and

chemical properties are nearly identical to the unlabeled analyte, ensuring similar behavior

during extraction and chromatography, while its mass difference allows for distinct detection by

mass spectrometry.[2][9]

Example Workflow: Quantification in Plasma
The following diagram illustrates a typical workflow for using Clofibrate-d4 to quantify Clofibric

acid (the active metabolite) in plasma samples using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).
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Caption: Workflow for using Clofibrate-d4 as an internal standard.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2] Do not allow the product to enter drains or surface
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water.[6][8]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not

a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult

the specific SDS for the product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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